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Compound of Interest

Compound Name: Tri-p-tolyltin acetate

cat. No.: B15189318

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Tri-p-tolyltin acetate, a significant
organotin compound. The following sections detail its chemical identity, including a
comprehensive list of synonyms, and present its key physicochemical properties in a structured
format for ease of reference and comparison.

Chemical Identity and Synonyms

Tri-p-tolyltin acetate is an organotin compound characterized by the presence of three p-tolyl
groups and one acetate group attached to a central tin atom. For clarity in research and
documentation, it is crucial to recognize its various synonyms.

Table 1: Synonyms for Tri-p-tolyltin Acetate

Name Type Synonym

Common Name TRI-P-TOLYLTIN ACETATE[1]

Common Name Stannane, acetoxytri-p-tolyl-[1]

Systematic Name Acetic acid, tris(4-methylphenyl)stannyl ester[1]
Systematic Name Acetoxytri-4-tolyltin[1]

Systematic Name Stannane, (acetyloxy)tris(4-methylphenyl)-[1]
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It is important to distinguish Tri-p-tolyltin acetate from its isomers, such as Tri-m-tolyltin
acetate, which has a different CAS number (15826-89-8) and where the methyl groups are in
the meta position on the phenyl rings.

Physicochemical Properties

The fundamental physicochemical properties of Tri-p-tolyltin acetate are summarized below.
These data points are essential for experimental design, safety assessments, and
computational modeling.

Table 2: Physicochemical Properties of Tri-p-tolyltin Acetate

Property Value
Molecular Formula C23H2402Sn[1]
Molecular Weight 451.15 g/mol [1]
CAS Number 15826-86-5[1]
Stereochemistry Achiral[1]

INChl=1S/3C7H7.C2H402.Sn/c31-7-5-3-2-4-6-

InChl 7:1-2(3)4:/h33-6H,1H3;1H3,(H,3,4):/q;:;:+1/p-
1[1]
InChiKey VGSKQIFAFAYJIQ-UHFFFAOYSA-M[1]

Cclccc(ccl)--INVALID-LINK--
(c3cee(C)eel3)0C(=0)C[1]

SMILES

Experimental Protocols and Signaling Pathways

Further information regarding specific experimental protocols, such as synthesis, purification,
and analytical methods, as well as the compound's role in signaling pathways, would require a
more detailed literature search based on the specific research context (e.g., its application in
catalysis, as a biocide, or in drug development). The following sections would be populated
based on such a targeted investigation.
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At present, no specific experimental data or signaling pathways involving Tri-p-tolyltin acetate
were provided in the initial information gathering. A more focused search would be necessary
to populate the following illustrative diagrams and protocols.

lllustrative Diagrams

The following diagrams are provided as templates. The specific nodes, edges, and labels
would be populated based on actual experimental workflows or established signaling pathways
involving Tri-p-tolyltin acetate.

Example Experimental Workflow Diagram

Characterization Biological Assay

Cell Culture H Compound Treatment }—»

Endpoint Analysis
(e.g., Viability, Apoptosis)
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Synthesis

Reaction with Purification
Starting Materials Tri-p-tolyltin Chloride (e.g., Recrystallization) ’ Mass Spectrometry
NMR Spectroscopy

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis, characterization, and biological evaluation of
Tri-p-tolyltin acetate.

Example Signaling Pathway Diagram
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Caption: A hypothetical signaling pathway illustrating the inhibitory action of Tri-p-tolyltin

acetate on a target protein.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to Tri-p-tolyltin
Acetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15189318#synonyms-for-tri-p-tolyltin-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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